5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide

• IUPAC Name: 5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C16H21N3O3S/c1-12-6-10-23-11-9-18(12)15(20)17-7-8-19-13-4-2-3-5-14(13)22-16(19)21/h2-5,12H,6-11H2,1H3,(H,17,20)
• InChI Key: XRJXCJHMFCCROJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCSCCN1C(=O)NCCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide is a chemical compound that belongs to the thiazepane class of compounds. It has been the focus of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. The compound has also been shown to inhibit the production of pro-inflammatory cytokines and to have antibacterial properties.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and have antibacterial properties. The compound has also been shown to have a neuroprotective effect and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide in lab experiments is its potential to inhibit the growth and proliferation of cancer cells. The compound has also been shown to have anti-inflammatory and antibacterial properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and the potential side effects of the compound.

Future Directions

There are several future directions that could be explored in the research of 5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide. One potential direction is to investigate the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease. Another direction is to explore the compound's potential as an antibacterial agent. Further studies are also needed to determine the optimal dosage and potential side effects of the compound in humans. Additionally, the development of new synthesis methods and modifications of the compound could lead to the discovery of new drugs with improved efficacy and reduced toxicity.
Conclusion
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. The compound has been shown to have anti-tumor, anti-inflammatory, and antibacterial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease. Further studies are needed to determine the optimal dosage and potential side effects of the compound in humans. The development of new synthesis methods and modifications of the compound could lead to the discovery of new drugs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide involves the reaction of 2-aminobenzoxazole and 2-bromoacetic acid with 4-methylthiazepane-1-carboxylic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of the reaction is dependent on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

5-methyl-N-[2-(2-oxo-1,3-benzoxazol-3-yl)ethyl]-1,4-thiazepane-4-carboxamide has been the focus of scientific research due to its potential applications in the field of medicine. It has been studied for its anti-tumor, anti-inflammatory, and anti-bacterial properties. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.